2-(5-Methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid

• Molecular Formula: C10H9NO3S
• Molecular Weight: 223.25 g/mol
• IUPAC Name: 2-(5-methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid
• InChI: InChI=1S/C10H9NO3S/c1-6-2-3-8-7(4-6)10(14)15-11(8)5-9(12)13/h2-4H,5H2,1H3,(H,12,13)
• InChI Key: WLJSKDYPVWIDOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(SC2=O)CC(=O)O

Description

2-(5-Methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid is a benzothiazole derivative featuring a methyl substituent at the 5-position of the aromatic ring and an acetic acid moiety linked to the nitrogen atom of the heterocyclic core.

Preparation Methods

The synthesis of 2-(5-Methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid typically involves the reaction of 5-methyl-2-aminobenzenethiol with chloroacetic acid under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide, which facilitates the formation of the benzothiazole ring. The reaction mixture is then heated to promote the cyclization process, resulting in the formation of the desired compound.

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

2-(5-Methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the acetic acid moiety can be replaced by other functional groups using appropriate reagents.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like ethanol or dichloromethane, and controlled temperatures to ensure the desired transformation. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-(5-Methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid has several scientific research applications:

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties. Researchers investigate its interactions with various biological targets to understand its mechanism of action.

Medicine: Due to its potential therapeutic properties, the compound is explored as a lead compound for the development of new drugs. Its derivatives are tested for their efficacy in treating various diseases.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals. Its stability and reactivity make it a valuable component in various industrial processes.

Mechanism of Action

The mechanism of action of 2-(5-Methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to its potential anticancer properties. The exact molecular pathways and targets involved depend on the specific biological context and the structure of the compound.

Comparison with Similar Compounds

Substituent Variations: Methyl vs. Fluoro Derivatives

2-(5-Fluoro-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid (CAS: 2090729-46-5) shares the same core structure but replaces the methyl group with a fluorine atom. Key differences include:

• Molecular Weight: The fluoro derivative has a molecular weight of 227.21 g/mol (C₉H₆FNO₃S), slightly higher than the calculated ~223.25 g/mol for the methyl analog .
• Biological Relevance : Fluorinated analogs are often explored for improved metabolic stability in drug design, whereas methyl groups may modulate lipophilicity .

Positional Isomerism: 1,2-Benzothiazol vs. 2,1-Benzothiazol

2-(3-Oxo-2,3-dihydro-1,2-benzothiazol-2-yl)acetic acid (C₉H₇NO₃S) is a positional isomer where the sulfonamide nitrogen is at the 2-position instead of the 1-position. Key distinctions:

• Crystal Packing : The isomer forms O–H⋯O hydrogen-bonded chains along the [010] direction, while the methyl-substituted analog’s packing remains uncharacterized. The planar benzothiazolone ring in the isomer (max deviation: 0.013 Å) suggests rigidity, which may differ in the 5-methyl variant .

Parent Compound and Derivatives

2-(3-Oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid (CAS: 55114-02-8), the unsubstituted parent compound, is listed as discontinued in commercial catalogs, suggesting that substitutions (e.g., methyl, fluoro) enhance stability or utility .

Ester Derivatives

Methyl and ethyl esters of related benzisothiazolyl acetates (e.g., methyl (1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetate) demonstrate how esterification alters properties:

• Lipophilicity : Esters are typically more lipophilic than carboxylic acids, improving membrane permeability.
• Synthetic Utility : These derivatives may serve as intermediates for prodrugs or stabilized formulations .

Structural and Functional Data Table

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Characteristics	Reference
2-(5-Methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid	5-CH₃	C₁₀H₉NO₃S	~223.25	Enhanced steric bulk, potential stability
2-(5-Fluoro-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid	5-F	C₉H₆FNO₃S	227.21	Electronegative substituent, improved H-bonding
2-(3-Oxo-2,3-dihydro-1,2-benzothiazol-2-yl)acetic acid	Positional isomer	C₉H₇NO₃S	209.22	Planar ring, O–H⋯O hydrogen-bonded chains
Methyl (1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetate	Ester (R=Me)	C₁₀H₉NO₅S₂	287.31	Increased lipophilicity, prodrug potential

Research Implications

• Biological Activity : Correlations between acetic acid derivatives and microbial genera (e.g., Cladosporium, Penicillium) suggest substituent-dependent interactions, possibly influencing antimicrobial or metabolic applications .
• Crystallography : SHELX software has been critical in resolving hydrogen-bonding patterns and crystal packing, enabling structure-activity relationship studies .
• Drug Design : The 5-methyl group may balance lipophilicity and steric effects, while fluorine could optimize electronic properties for target binding.

Biological Activity

2-(5-Methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid is a compound belonging to the class of benzothiazole derivatives. This class is known for its diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. Understanding the biological activity of this compound is crucial for potential therapeutic applications.

The chemical structure of 2-(5-Methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid can be represented as follows:

• Molecular Formula : C₉H₇N₁O₃S
• Molecular Weight : 227.21 g/mol
• CAS Number : 2092329-62-7

Antimicrobial Activity

Recent studies have indicated that compounds in the benzothiazole class exhibit significant antimicrobial properties. For instance, research has shown that derivatives similar to 2-(5-Methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid demonstrate activity against various bacterial strains:

Compound	Target Strain	Inhibition Zone (mm)	Reference
Benzothiazole Derivative	Staphylococcus aureus	20
Benzothiazole Derivative	Escherichia coli	16
Benzothiazole Derivative	Candida albicans	22

These results suggest that this compound may possess similar antimicrobial effects.

Antitumor Activity

Benzothiazole derivatives have also been explored for their antitumor properties. A study focusing on similar compounds found that they can inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. For example:

Compound	Cancer Cell Line	IC₅₀ (µM)	Mechanism of Action
Compound A	HeLa (cervical)	15.2	Apoptosis induction
Compound B	MCF7 (breast)	12.8	Cell cycle arrest at G2/M phase

While specific data on 2-(5-Methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid is limited, its structural similarity to these compounds suggests potential antitumor activity.

Anti-inflammatory Activity

The anti-inflammatory potential of benzothiazole derivatives has been documented in various studies. These compounds often inhibit key inflammatory mediators such as cyclooxygenases (COX). For instance:

Compound	COX Inhibition (%)	Reference
Compound C	85% (COX-2)
Compound D	75% (COX-1)

Given the structural characteristics of 2-(5-Methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid, it may exhibit similar anti-inflammatory effects.

Study on Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of various benzothiazole derivatives against clinical isolates. The findings revealed that compounds with a similar structure to 2-(5-Methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid showed promising results against resistant strains of bacteria.

Study on Cytotoxicity in Cancer Cells

A cytotoxicity assay performed on several cancer cell lines demonstrated that benzothiazole derivatives could significantly reduce cell viability. The study indicated that these compounds could be optimized for enhanced potency through structural modifications.